1-(3-Fluorophenyl)-3-(2-(4-methylpiperidin-1-yl)propyl)urea
Description
1-(3-Fluorophenyl)-3-(2-(4-methylpiperidin-1-yl)propyl)urea is a synthetic urea derivative characterized by a meta-fluorinated phenyl group and a propyl linker bearing a 4-methylpiperidine moiety. The urea scaffold is a well-established pharmacophore in medicinal chemistry, often associated with hydrogen-bonding interactions critical for biological activity .
Properties
Molecular Formula |
C16H24FN3O |
|---|---|
Molecular Weight |
293.38 g/mol |
IUPAC Name |
1-(3-fluorophenyl)-3-[2-(4-methylpiperidin-1-yl)propyl]urea |
InChI |
InChI=1S/C16H24FN3O/c1-12-6-8-20(9-7-12)13(2)11-18-16(21)19-15-5-3-4-14(17)10-15/h3-5,10,12-13H,6-9,11H2,1-2H3,(H2,18,19,21) |
InChI Key |
XZVOPYDVTLYHBW-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCN(CC1)C(C)CNC(=O)NC2=CC(=CC=C2)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(3-Fluorophenyl)-3-(2-(4-methylpiperidin-1-yl)propyl)urea typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes:
Formation of the Piperidine Intermediate: The synthesis begins with the preparation of 4-methylpiperidine, which can be achieved through the hydrogenation of 4-methylpyridine.
Alkylation: The piperidine intermediate is then alkylated with 1-bromo-3-fluorobenzene to introduce the fluorophenyl group.
Urea Formation: The final step involves the reaction of the alkylated intermediate with an isocyanate to form the urea moiety.
Industrial Production Methods
Industrial production of this compound may involve optimization of the above synthetic route to ensure high yield and purity. This includes the use of efficient catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
1-(3-Fluorophenyl)-3-(2-(4-methylpiperidin-1-yl)propyl)urea can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.
Substitution: The fluorophenyl group can participate in nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Sodium hydride in dimethylformamide (DMF).
Major Products Formed
Oxidation: Formation of corresponding carboxylic acids or ketones.
Reduction: Formation of amines or alcohols.
Substitution: Formation of substituted phenyl derivatives.
Scientific Research Applications
Anticancer Activity
Recent studies have highlighted the compound's potential in cancer therapy. Research has shown that derivatives of piperidine, including those with urea linkages, exhibit cytotoxic properties against various cancer cell lines. For instance, compounds similar to 1-(3-Fluorophenyl)-3-(2-(4-methylpiperidin-1-yl)propyl)urea have demonstrated effectiveness in inducing apoptosis in hypopharyngeal tumor cells, outperforming traditional chemotherapeutics like bleomycin .
Neurological Disorders
The piperidine moiety is often associated with neuroactive properties. Compounds featuring this structure have been investigated for their effects on neurotransmitter systems, particularly in the context of anxiety and depression. The presence of a fluorine atom can enhance the lipophilicity and bioavailability of the compound, potentially leading to improved therapeutic profiles for conditions such as generalized anxiety disorder or major depressive disorder .
Metabolic Disorders
There is emerging evidence that compounds with similar structures may act as antagonists for cannabinoid receptors, which are implicated in metabolic syndromes and obesity. By modulating these pathways, 1-(3-Fluorophenyl)-3-(2-(4-methylpiperidin-1-yl)propyl)urea could play a role in managing conditions like diabetes and liver diseases .
Table 1: Summary of Case Studies on 1-(3-Fluorophenyl)-3-(2-(4-methylpiperidin-1-yl)propyl)urea
Mechanism of Action
The mechanism of action of 1-(3-Fluorophenyl)-3-(2-(4-methylpiperidin-1-yl)propyl)urea involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Table 1: Structural Features of Selected Urea Derivatives
Physicochemical Properties
Table 2: Physical and Chemical Properties
Research Findings and Limitations
- Synthetic Feasibility : The target compound can be synthesized via urea condensation, similar to methods in and , using 3-fluorophenyl isocyanate and 2-(4-methylpiperidin-1-yl)propylamine .
- Biological Data Gap : Direct activity data for the target compound are absent in the evidence. Predictions are based on analogs, necessitating in vitro assays (e.g., enzyme inhibition, antimicrobial testing).
- Structural Optimization : Replacing the 4-methylpiperidine with smaller rings (e.g., pyrrolidine in ) could reduce steric hindrance for target binding .
Biological Activity
1-(3-Fluorophenyl)-3-(2-(4-methylpiperidin-1-yl)propyl)urea is a compound of significant interest in medicinal chemistry due to its potential therapeutic applications. Its structure incorporates a fluorinated phenyl group and a piperidine moiety, which are known to enhance biological activity in various contexts. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
- Molecular Formula : C14H21FN2O
- Molecular Weight : 236.34 g/mol
- CAS Number : [insert CAS number if available]
Biological Activity Overview
The biological activity of 1-(3-Fluorophenyl)-3-(2-(4-methylpiperidin-1-yl)propyl)urea has been investigated primarily in the context of cancer therapy, neuropharmacology, and potential anti-inflammatory effects.
1. Anticancer Activity
Recent studies have demonstrated that compounds with similar structures exhibit anticancer properties through various mechanisms:
- Cytotoxicity : In vitro studies have shown that derivatives of piperidine can induce apoptosis in cancer cells. For instance, a related compound exhibited better cytotoxicity compared to the reference drug bleomycin in FaDu hypopharyngeal tumor cells .
- Mechanism of Action : The mechanism involves the activation of specific receptors (e.g., M3 muscarinic acetylcholine receptor), which can stimulate cell proliferation and resistance to apoptosis, contributing to tumor growth and metastasis .
2. Neuropharmacological Effects
The piperidine structure is often associated with neuropharmacological activity:
- Cholinesterase Inhibition : Some derivatives have shown potential as dual inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are critical in the treatment of Alzheimer's disease . The introduction of a piperidine moiety has been linked to improved brain exposure and enhanced inhibition properties.
Case Studies and Research Findings
Several studies have contributed to understanding the biological activity of related compounds:
Structure-Activity Relationship (SAR)
The biological activity of 1-(3-Fluorophenyl)-3-(2-(4-methylpiperidin-1-yl)propyl)urea is influenced by its structural components:
- Fluorine Atom : The presence of fluorine enhances lipophilicity and metabolic stability.
- Piperidine Ring : Contributes to receptor binding affinity and selectivity.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
